N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine
Overview
Description
“N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine” is a chemical compound that likely contains a tetrazole ring, which is a type of heterocyclic aromatic compound. Tetrazoles are known for their energetic properties and are used in various applications, including pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of “N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine” would likely include a tetrazole ring, two benzyl groups attached to the nitrogen atoms of the tetrazole, and two chlorine atoms attached to the benzyl groups .
Chemical Reactions Analysis
Tetrazoles can undergo various reactions, including substitution, addition, and reduction reactions. The specific reactions that “N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine” can undergo would depend on the specific conditions and reagents used .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine” would depend on its specific structure. For example, its solubility would depend on the polarity of its functional groups, and its stability would depend on the stability of the tetrazole ring .
Scientific Research Applications
- N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine can serve as a catalyst in chemical reactions. For instance, it has been explored in reductive amination processes using ammonia or ammonium acetate as substrates. Notably, Pt nanowire catalysts demonstrated excellent dibenzylamine selectivity (93.3%) compared to Pt nanorods and nanoparticles .
Catalysis and Reductive Amination
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of “N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine” would likely involve further exploration of its properties and potential applications. This could include studying its reactivity, investigating its potential uses in pharmaceuticals or agrochemicals, and optimizing its synthesis process .
properties
IUPAC Name |
N,N-bis[(4-chlorophenyl)methyl]-2H-tetrazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2N5/c16-13-5-1-11(2-6-13)9-22(15-18-20-21-19-15)10-12-3-7-14(17)8-4-12/h1-8H,9-10H2,(H,18,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOUXILZUBDIWQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN(CC2=CC=C(C=C2)Cl)C3=NNN=N3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50332267 | |
Record name | N,N-BIS(4-CHLOROBENZYL)-1H-1,2,3,4-TETRAAZOL-5-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Bis(4-chlorobenzyl)-1H-1,2,3,4-tetraazol-5-amine | |
CAS RN |
338777-69-8 | |
Record name | N,N-BIS(4-CHLOROBENZYL)-1H-1,2,3,4-TETRAAZOL-5-AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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